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Compound of Interest

Compound Name: Geosmin-d3

Cat. No.: B1141081 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical synthesis

and properties of Geosmin-d3, a deuterated isotopologue of the naturally occurring and potent

off-flavor compound, geosmin. Due to its utility as an internal standard in sensitive analytical

methods, the synthesis and characterization of Geosmin-d3 are of significant interest to

researchers in environmental science, food chemistry, and drug metabolism studies.

Chemical Properties and Data
Geosmin-d3, specifically tri-deuterated (-)-geosmin, is a valuable analytical tool. Its physical

and chemical properties are crucial for its application. Below is a summary of its key

characteristics, with some data for the non-deuterated analogue provided for comparison

where specific data for the deuterated compound is not readily available.
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Property Value Source

Chemical Name

(4S,4aS,8aR)-4,8a-

dimethyl(3,3,4-

²H₃)octahydronaphthalen-

4a(2H)-ol

[1]

Molecular Formula C₁₂H₁₉D₃O [2]

Molecular Weight 185.32 g/mol [2]

CAS Number 135441-88-2

Appearance Colorless oil [3]

Boiling Point
~270 °C (for non-deuterated

geosmin)
[4]

Melting Point
78-82 °C (for non-deuterated

geosmin)
[4]

Solubility
Soluble in methanol and

chloroform
[5]

Storage Temperature 2-8°C [3]

Chemical Synthesis of Tri-deuterated (-)-Geosmin
The enantioselective synthesis of tri-deuterated (-)-geosmin has been achieved through a

versatile four-step synthetic strategy, yielding a product with high enantiomeric purity.[2] This

method is crucial for producing a reliable internal standard for the accurate quantification of

geosmin in various complex matrices.

The overall synthetic workflow is depicted below:
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Synthesis of Tri-deuterated (-)-Geosmin

Starting Material:
(4aR)-1,4a-dimethyl-4,4a,5,6,7,8-
hexahydronaphthalen-2(3H)-one

Step 1: Epoxidation
m-CPBA, NaHCO₃ Intermediate:

Epoxide Step 2: Reductive Opening
LiAlD₄ Intermediate:

Diol Step 3: Tosylation
TsCl, Pyridine Intermediate:

Tosylate Step 4: Deuteride Reduction
LiAlD₄ Final Product:

Tri-deuterated (-)-Geosmin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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